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Compound of Interest

Compound Name: GSK2245035 maleate

Cat. No.: B15194511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2245035 maleate is a potent and selective agonist of Toll-like receptor 7 (TLR7).[1] TLR7

is an endosomal receptor that recognizes single-stranded RNA viruses and small synthetic

agonists. Activation of TLR7 on immune cells, such as plasmacytoid dendritic cells (pDCs) and

B cells, initiates a signaling cascade that leads to the production of type I interferons (IFNs) and

other pro-inflammatory cytokines. This immunomodulatory activity makes GSK2245035 a

compound of interest for therapeutic applications in diseases like allergic rhinitis and asthma,

where a shift from a Th2 to a Th1 immune response is desirable.[1]

These application notes provide a detailed protocol for an in vitro assay to characterize the

activity of GSK2245035 maleate by measuring its effect on cytokine production in human

peripheral blood mononuclear cells (PBMCs).

Data Presentation
The immunomodulatory potential of GSK2245035 has been demonstrated in vitro through its

ability to modulate cytokine secretion from human PBMCs. While specific dose-response data

with EC50 values for cytokine induction by GSK2245035 in vitro is not extensively available in

public literature, studies have shown its qualitative effects. The following tables summarize the

observed effects of GSK2245035 on cytokine production in cultured PBMCs from donors with

allergic rhinitis.[1]
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Table 1: Effect of GSK2245035 on Th1 and Regulatory Cytokine Secretion

Cytokine Effect

Interferon-gamma (IFN-γ) Enhanced secretion

Interleukin-10 (IL-10) Enhanced secretion

Interferon-inducible protein 10 (IP-10) Dose-dependent increase (observed in vivo)

Table 2: Effect of GSK2245035 on Th2 Cytokine Secretion

Cytokine Effect

Interleukin-5 (IL-5) Reduced secretion

Interleukin-13 (IL-13) Reduced secretion

Signaling Pathway
Activation of TLR7 by GSK2245035 in the endosome of an immune cell, such as a

plasmacytoid dendritic cell, triggers a MyD88-dependent signaling pathway. This leads to the

activation of transcription factors NF-κB and IRF7, which in turn induce the expression of type I

interferons and other inflammatory cytokines.
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Preparation

Assay

Analysis

Isolate PBMCs from
whole blood

Count and assess
viability of PBMCs

Seed PBMCs into
96-well plate

Prepare serial dilutions
of GSK2245035

Add GSK2245035 dilutions
to respective wells

Incubate for 24-72 hours
at 37°C, 5% CO2

Collect supernatant
from each well

Perform ELISA for
target cytokines

Analyze data and
determine cytokine levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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